Cas no 61405-12-7 (Cyclohexanecarboxylic acid, 4-(2,4-dimethylphenyl)-1-methyl-)

• Product Name: Cyclohexanecarboxylic acid, 4-(2,4-dimethylphenyl)-1-methyl-
• CAS No: 61405-12-7
• MF: C₁₆H₂₂O₂
• MW: 246.344685077667
• CID: 480640
• PubChem ID: 12287101
• Update Time: 2025-04-19

Cyclohexanecarboxylic acid, 4-(2,4-dimethylphenyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-(2,4-dimethylphenyl)-1-methyl-
• 4-(2,4-dimethylphenyl)-1-methylcyclohexane-1-carboxylic acid
• 61405-12-7
• DTXSID00484568

• Inchi： 1S/C16H22O2/c1-11-4-5-14(12(2)10-11)13-6-8-16(3,9-7-13)15(17)18/h4-5,10,13H,6-9H2,1-3H3,(H,17,18)
• InChI Key： AIXHOCBDBRWDKI-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCC(C2C=CC(C)=CC=2C)CC1)=O

Computed Properties

• Exact Mass: 246.16206
• Monoisotopic Mass: 246.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3